Cas no 1807271-71-1 (Ethyl 3-chloro-4-cyano-5-fluorophenylacetate)

• Product Name: Ethyl 3-chloro-4-cyano-5-fluorophenylacetate
• CAS No: 1807271-71-1
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4945344
• Update Time: 2025-06-14

Ethyl 3-chloro-4-cyano-5-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-cyano-5-fluorophenylacetate

• Inchi： 1S/C11H9ClFNO2/c1-2-16-11(15)5-7-3-9(12)8(6-14)10(13)4-7/h3-4H,2,5H2,1H3
• InChI Key： UDXQWZIEODCMKR-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=CC(=C1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-4-cyano-5-fluorophenylacetate

Comprehensive Overview of Ethyl 3-chloro-4-cyano-5-fluorophenylacetate (CAS No. 1807271-71-1)

Ethyl 3-chloro-4-cyano-5-fluorophenylacetate (CAS No. 1807271-71-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chloro, cyano, and fluoro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C11H9ClFNO2, offers versatility for further chemical modifications, making it a valuable asset in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Ethyl 3-chloro-4-cyano-5-fluorophenylacetate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential applications in kinase inhibitors and anticancer agents, aligning with the growing focus on precision medicine. The compound’s cyano group also opens avenues for click chemistry applications, a trending topic in synthetic organic chemistry.

From an industrial perspective, CAS 1807271-71-1 is often explored for its role in crop protection chemicals, addressing global concerns about sustainable agriculture. Its halogenated aromatic backbone contributes to pesticidal activity, resonating with searches for eco-friendly agrochemicals. Analytical techniques such as HPLC and NMR are routinely employed to ensure the purity of this compound, a detail frequently queried by quality control professionals.

The synthesis of Ethyl 3-chloro-4-cyano-5-fluorophenylacetate typically involves Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, methods widely discussed in academic forums. Optimizing its yield and scalability remains a hot topic, as evidenced by frequent searches for “high-yield synthesis of fluorinated phenylacetates”. Additionally, its solubility in organic solvents like DMSO and acetone is often highlighted in formulation studies.

Environmental and regulatory compliance is another key focus area. While the compound is not classified as hazardous, its biodegradability and ecotoxicity profiles are under scrutiny, reflecting the broader shift toward green chemistry. This aligns with frequent search queries about “safe handling of fluorinated intermediates” and “REACH compliance for aromatic esters”.

In summary, Ethyl 3-chloro-4-cyano-5-fluorophenylacetate (CAS No. 1807271-71-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical scaffolds to agrochemical precursors—coupled with its structural adaptability, ensure its relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing challenges across healthcare and agriculture.